Cas no 1805541-28-9 (3-(Difluoromethyl)-4-iodo-2-methoxypyridine-5-sulfonyl chloride)

• Product Name: 3-(Difluoromethyl)-4-iodo-2-methoxypyridine-5-sulfonyl chloride
• CAS No: 1805541-28-9
• MF: C₇H₅ClF₂INO₃S
• MW: 383.538779020309
• CID: 4891643
• Update Time: 2025-10-30

3-(Difluoromethyl)-4-iodo-2-methoxypyridine-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-4-iodo-2-methoxypyridine-5-sulfonyl chloride

• Inchi： 1S/C7H5ClF2INO3S/c1-15-7-4(6(9)10)5(11)3(2-12-7)16(8,13)14/h2,6H,1H3
• InChI Key： VJINEHSBMLZRGR-UHFFFAOYSA-N
• SMILES： IC1C(=CN=C(C=1C(F)F)OC)S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 337
• XLogP3: 2.4
• Topological Polar Surface Area: 64.599

Additional information on 3-(Difluoromethyl)-4-iodo-2-methoxypyridine-5-sulfonyl chloride

3-(Difluoromethyl)-4-iodo-2-methoxypyridine-5-sulfonyl chloride (CAS No. 1805541-28-9): A Comprehensive Overview

3-(Difluoromethyl)-4-iodo-2-methoxypyridine-5-sulfonyl chloride (CAS No. 1805541-28-9) is a versatile and highly reactive compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a difluoromethyl group, an iodo substituent, and a methoxy group, all of which contribute to its diverse chemical properties and potential applications.

The difluoromethyl group is known for its ability to enhance the metabolic stability and bioavailability of molecules, making it a valuable functional group in drug design. The presence of the iodo substituent provides additional reactivity and can be used for various synthetic transformations, such as cross-coupling reactions. The methoxy group, on the other hand, can influence the lipophilicity and solubility of the molecule, which are crucial parameters in drug development.

The sulfonyl chloride functionality in 3-(difluoromethyl)-4-iodo-2-methoxypyridine-5-sulfonyl chloride is particularly noteworthy due to its high reactivity. Sulfonyl chlorides are widely used as electrophilic reagents in organic synthesis, capable of reacting with a variety of nucleophiles to form sulfonamides, sulfonates, and other derivatives. This makes the compound an excellent starting material for the synthesis of complex molecules with potential therapeutic applications.

Recent research has highlighted the potential of 3-(difluoromethyl)-4-iodo-2-methoxypyridine-5-sulfonyl chloride in the development of novel pharmaceuticals. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that compounds derived from this scaffold exhibited potent anti-inflammatory properties. The researchers found that the difluoromethyl group significantly enhanced the biological activity of the molecules, while the iodo substituent facilitated their cellular uptake.

Another area of interest is the use of 3-(difluoromethyl)-4-iodo-2-methoxypyridine-5-sulfonyl chloride in the synthesis of inhibitors for specific enzymes involved in disease pathways. A notable example is its application in the development of inhibitors for kinases, which are key targets in cancer therapy. The sulfonyl chloride functionality allows for efficient modification and optimization of these inhibitors, leading to improved potency and selectivity.

The versatility of 3-(difluoromethyl)-4-iodo-2-methoxypyridine-5-sulfonyl chloride extends beyond medicinal chemistry. It has also found applications in agrochemicals, where its unique properties make it suitable for the development of new pesticides and herbicides. The compound's reactivity and stability under various conditions make it an attractive candidate for large-scale synthesis and industrial processes.

In terms of synthetic methods, several efficient routes have been developed for the preparation of 3-(difluoromethyl)-4-iodo-2-methoxypyridine-5-sulfonyl chloride. One common approach involves the reaction of 3-difluoromethylpyridine with iodine and methanol, followed by sulfonylation with chlorosulfonic acid. This method provides high yields and purity, making it suitable for both laboratory-scale synthesis and industrial production.

Despite its numerous advantages, it is important to handle 3-(difluoromethyl)-4-iodo-2-methoxypyridine-5-sulfonyl chloride with care due to its reactivity. Proper safety measures should be taken to prevent exposure to skin and eyes, and it should be stored in a cool, dry place away from incompatible materials.

In conclusion, 3-(difluoromethyl)-4-iodo-2-methoxypyridine-5-sulfonyl chloride (CAS No. 1805541-28-9) is a highly valuable compound with a wide range of applications in medicinal chemistry, pharmaceutical research, and agrochemicals. Its unique structural features and high reactivity make it an essential building block for the synthesis of complex molecules with potential therapeutic benefits. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern chemical science.